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Compound of Interest

Compound Name: Biotin-PEG6-Thalidomide

Cat. No.: B8106371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-PEG6-Thalidomide is a versatile chemical probe used extensively in the field of

targeted protein degradation. It serves as a high-affinity ligand for the E3 ubiquitin ligase

Cereblon (CRBN), a key component of the Cullin-RING E3 ubiquitin ligase complex. The biotin

moiety allows for its use in a variety of affinity-based assays, including pull-down experiments

and binding assays, to study the interactions of small molecules with CRBN. The PEG6 linker

enhances solubility and provides spatial separation between the biotin and thalidomide

moieties. This document provides detailed protocols for the preparation of Biotin-PEG6-
Thalidomide stock solutions for use in various research applications.
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Property Value Source

Molecular Formula C₃₇H₅₃N₅O₁₂S
--INVALID-LINK--,

BroadPharm

Molecular Weight 791.9 g/mol
--INVALID-LINK--,

BroadPharm

Appearance White to off-white solid ChemicalBook

Purity Typically ≥95% BPS Bioscience, BroadPharm

Solubility
DMSO, DMF, Acetone,

Acetonitrile

--INVALID-LINK--,

BroadPharm

Storage (Solid) -20°C for up to 3 years MedChemExpress

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
MedChemExpress

Recommended Solvents for Stock Solution Preparation
Solvent Grade Notes

Dimethyl Sulfoxide (DMSO) Anhydrous/Cell Culture Grade

Recommended for high

concentration stock solutions.

Ensure the final concentration

in assays is non-toxic to cells

(typically ≤ 0.1%).

Dimethylformamide (DMF) Anhydrous
An alternative to DMSO for

high concentration stocks.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of Biotin-PEG6-
Thalidomide, which can be further diluted for various in vitro applications.
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Materials:

Biotin-PEG6-Thalidomide (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (amber or covered in foil to protect from light)

Calibrated analytical balance

Vortex mixer

Water bath sonicator (optional)

Procedure:

Equilibrate: Allow the vial of Biotin-PEG6-Thalidomide to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of Biotin-PEG6-Thalidomide powder into a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.92 mg of the compound.

Calculation: Use the following formula to calculate the required volume of DMSO: Volume (L)

= Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol ))

Dissolution: a. Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the Biotin-PEG6-Thalidomide powder. b. Vortex the solution vigorously for 1-2

minutes to facilitate dissolution. c. If the compound does not fully dissolve, sonicate the tube

in a water bath for 5-10 minutes. Gentle warming to 37°C can also aid in dissolution. d.

Visually inspect the solution to ensure that all solid material has dissolved and the solution is

clear.

Storage: a. Aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can

degrade the compound. b. Store the aliquots at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the 10 mM DMSO stock solution for use in cell culture

experiments. It is crucial to maintain a low final concentration of DMSO to avoid cytotoxicity.

Materials:

10 mM Biotin-PEG6-Thalidomide stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium

Sterile microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM Biotin-PEG6-Thalidomide stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentrations. It is recommended to perform dilutions

in a stepwise manner to prevent precipitation of the compound.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is at a non-toxic level, typically at or below 0.1% (v/v). For example, a 1:1000

dilution of the 10 mM stock solution will result in a 10 µM working solution with a final DMSO

concentration of 0.1%.

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO in the

cell culture medium without the compound.

Application to Cells: Mix the working solutions thoroughly by gentle pipetting before adding

them to the cells.
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Caption: Experimental Workflow for Biotin-PEG6-Thalidomide.
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Caption: PROTAC Signaling Pathway.
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To cite this document: BenchChem. [Application Notes and Protocols for Biotin-PEG6-
Thalidomide Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106371#method-for-preparing-biotin-peg6-
thalidomide-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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